Antimicrobial and lubrication properties of 1-acetyl-3-hexylbenzotriazolium benzoate/sorbate ionic liquids†
RSC Advances Pub Date: 2016-05-04 DOI: 10.1039/C6RA09900A
Abstract
Ionic liquids exhibit immense potential for a wide range of applications including biotechnology, medicinal chemistry and lubrication. Herein, 1-acetyl-3-hexylbenzotriazolium cation-based ionic liquids having benzoate and sorbate anions are prepared by chemical derivatization of benzotriazole. The antimicrobial activities of these ionic liquids are studied using the Escherichia coli and Rhodococcus erythropolis bacterial cultures and we monitored their growth inhibition property. Further, the biostatic properties are evaluated by the kinetic growth rate inhibition method. These ionic liquids exhibited improved antimicrobial activities compared to their precursors: benzotriazole, sodium benzoate and potassium sorbate. Furthermore, these ionic liquids as an additive to polyol lube base oil improved the lubrication property by reducing the friction and wear characteristics. Microscopic images along with elemental mapping of worn surfaces confirmed the formation of an ionic liquid-constituted tribo-chemical thin film, which protects the contact surfaces against the undesirable wear and reduces the friction.
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